N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C19H18N4O3S/c1-14-3-5-15(6-4-14)13-18(24)22-16-7-9-17(10-8-16)27(25,26)23-19-20-11-2-12-21-19/h2-12H,13H2,1H3,(H,22,24)(H,20,21,23)
• InChI Key: VYFJBZVFZRPYBM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3

Description

N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide, also known as PT-141, is a synthetic peptide that acts as a melanocortin receptor agonist. It was originally developed as a potential treatment for sexual dysfunction and has since been studied for its potential use in other areas of medicine.

Mechanism of Action

N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide acts as an agonist for melanocortin receptors, which are involved in the regulation of a variety of physiological processes. By activating these receptors, N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide can increase blood flow, reduce inflammation, and modulate immune function.
Biochemical and Physiological Effects:
N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide has been shown to have a number of biochemical and physiological effects, including increased sexual arousal and desire, reduced appetite, and improved cardiovascular function. It has also been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide in lab experiments is that it is a synthetic peptide, which means that it can be easily synthesized and purified. However, one limitation is that it can be difficult to administer in vivo, as it is rapidly metabolized and cleared by the body.

Future Directions

There are several potential future directions for research on N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide. One area of interest is its potential use in the treatment of anxiety and depression. Another area of interest is its potential use in the treatment of cardiovascular disease, as it has been shown to have beneficial effects on blood pressure and vascular function. Additionally, further research is needed to fully understand the mechanisms underlying the effects of N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide involves several steps, including the coupling of a pyrimidine derivative with a sulfonamide and the subsequent coupling of the resulting intermediate with a tolyl-acetamide derivative. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-[4-(Pyrimidin-2-ylsulfamoyl)-phenyl]-2-p-tolyl-acetamide has been studied for its potential use in a variety of medical applications, including sexual dysfunction, obesity, and cardiovascular disease. It has also been studied for its potential use in treating anxiety and depression.